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Compound of Interest

Compound Name: (Rac)-Golgicide A

Cat. No.: B105603 Get Quote

Introduction
(Rac)-Golgicide A (GCA) is a potent, specific, and reversible inhibitor of the cis-Golgi ADP-

ribosylation factor guanine nucleotide exchange factor (ArfGEF), GBF1.[1][2][3][4] By inhibiting

GBF1, Golgicide A disrupts the structure and function of the Golgi apparatus, making it a

valuable tool for studying Golgi dynamics, protein trafficking, and the replication of certain

viruses like coxsackievirus B3 and other enteroviruses.[1] These application notes provide a

detailed protocol for the preparation of a (Rac)-Golgicide A stock solution for use in various

research applications.

Quantitative Data Summary
A summary of the key quantitative data for (Rac)-Golgicide A is presented in Table 1. This

information is essential for accurate preparation of stock solutions and subsequent dilutions for

experimental use.
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Parameter Value Reference

Molecular Weight 284.3 g/mol

Molecular Formula C₁₇H₁₄F₂N₂

CAS Number 1139889-93-2

Purity ≥98%

Solubility in DMSO ≥ 10 mg/mL to 57 mg/mL

Recommended Stock

Concentration
10 mM in DMSO

Storage of Powder -20°C for up to 3 years

Storage of Stock Solution
-20°C for up to 1 year; -80°C

for up to 2 years

IC₅₀ (Shiga toxin protection) 3.3 µM

Experimental Protocols
Materials

(Rac)-Golgicide A powder

Anhydrous or fresh Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Calibrated pipettes and sterile tips

Protocol for Preparation of a 10 mM (Rac)-Golgicide A
Stock Solution
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This protocol describes the preparation of a 10 mM stock solution of (Rac)-Golgicide A in

DMSO.

Calculate the required mass of (Rac)-Golgicide A:

To prepare 1 mL of a 10 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 284.3 g/mol x 1000 mg/g = 2.843 mg

Therefore, 2.843 mg of (Rac)-Golgicide A is needed to prepare 1 mL of a 10 mM stock

solution.

Weighing the Compound:

Carefully weigh out 2.843 mg of (Rac)-Golgicide A powder and place it into a sterile

microcentrifuge tube.

Dissolving the Compound:

Add 1 mL of fresh, anhydrous DMSO to the microcentrifuge tube containing the (Rac)-
Golgicide A powder.

Vortex the tube thoroughly for 1-2 minutes to dissolve the compound.

If the compound does not fully dissolve, gentle warming of the tube to 37°C for 10 minutes

and/or sonication in an ultrasonic bath for a few minutes can aid in dissolution.

Storage of the Stock Solution:

Once fully dissolved, the 10 mM stock solution should be aliquoted into smaller volumes to

avoid repeated freeze-thaw cycles.

For short-term storage (up to 1 month), aliquots can be stored at -20°C.

For long-term storage, it is recommended to store the aliquots at -80°C, where they can be

stable for up to 2 years.
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Preparation of Working Solutions
For cell-based assays, the stock solution is typically diluted to a final working concentration in

cell culture medium. For example, to prepare a 10 µM working solution from a 10 mM stock, a

1:1000 dilution is required. It is recommended to prepare working solutions fresh for each

experiment.

Diagrams
The following diagrams illustrate the experimental workflow for preparing the stock solution and

the signaling pathway affected by (Rac)-Golgicide A.
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Stock Solution Preparation

Working Solution Preparation

1. Weigh 2.843 mg
(Rac)-Golgicide A

2. Add 1 mL of DMSO

 

3. Vortex / Sonicate
to dissolve

 

4. Aliquot into
smaller volumes

 

5. Store at -20°C or -80°C

 

6. Thaw a stock
aliquot

For experimental use

7. Dilute in culture medium
to final concentration

 

8. Use in experiment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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